Cas no 123993-98-6 (Pyrrolidine,2-butyl-5-heptyl-1-[(4-methylphenyl)sulfonyl]-, (2R,5R)-rel-)

• Product Name: Pyrrolidine,2-butyl-5-heptyl-1-[(4-methylphenyl)sulfonyl]-, (2R,5R)-rel-
• CAS No: 123993-98-6
• MF: C₂₂H₃₇NO₂S
• MW: 379.599685430527
• CID: 159078
• PubChem ID: 180215
• Update Time: 2025-04-19

Pyrrolidine,2-butyl-5-heptyl-1-[(4-methylphenyl)sulfonyl]-, (2R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2-butyl-5-heptyl-1-[(4-methylphenyl)sulfonyl]-, (2R,5R)-rel-
• Pyrrolidine, 2-butyl-5-heptyl-1-((4-methylphenyl)sulfonyl)-, trans-
• (2R,5R)-2-butyl-5-heptyl-1-(4-methylphenyl)sulfonylpyrrolidine
• 123993-98-6
• DTXSID20154175

• Inchi： 1S/C22H37NO2S/c1-4-6-8-9-10-12-21-16-15-20(11-7-5-2)23(21)26(24,25)22-17-13-19(3)14-18-22/h13-14,17-18,20-21H,4-12,15-16H2,1-3H3/t20-,21-/m1/s1
• InChI Key： YQHCNOZPXMUGOX-NHCUHLMSSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1[C@H](CCCC)CC[C@H]1CCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 379.25471
• Monoisotopic Mass: 379.25450060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38